Cas no 937014-53-4 (4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester)

4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester is a versatile organic compound with notable properties. It exhibits high purity and stability, making it suitable for various chemical reactions. The compound's unique structure facilitates its use in the synthesis of complex organic molecules, offering researchers a valuable tool for chemical synthesis.

4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester structure

937014-53-4 structure

Product Name:4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester

CAS No:937014-53-4

MF:C₁₈H₂₇NO₅S

MW:369.475684404373

CID:6616408

PubChem ID:58901876

Update Time:2025-07-24

4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester
- EN300-37152683
- PDYBFQJGNYALQV-UHFFFAOYSA-N
- tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]azepane-1-carboxylate
- SCHEMBL5447212
- 937014-53-4
- Inchi： 1S/C18H27NO5S/c1-14-7-9-16(10-8-14)25(21,22)24-15-6-5-12-19(13-11-15)17(20)23-18(2,3)4/h7-10,15H,5-6,11-13H2,1-4H3
- InChI Key： PDYBFQJGNYALQV-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

Exact Mass: 369.16099414g/mol
Monoisotopic Mass: 369.16099414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 541
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 81.3Å²

4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester Pricemore >>

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